Cas no 2680755-49-9 (2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid)
2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{N-[(3,5-dimethoxyphenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid
- 2680755-49-9
- EN300-28294020
- 2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid
-
- Inchi: 1S/C13H14F3NO5/c1-21-9-3-8(4-10(5-9)22-2)6-17(7-11(18)19)12(20)13(14,15)16/h3-5H,6-7H2,1-2H3,(H,18,19)
- InChI Key: OZOCOQBRPIGQCP-UHFFFAOYSA-N
- SMILES: FC(C(N(CC(=O)O)CC1C=C(C=C(C=1)OC)OC)=O)(F)F
Computed Properties
- Exact Mass: 321.08240703g/mol
- Monoisotopic Mass: 321.08240703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 76.1Ų
2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28294020-1g |
2-{N-[(3,5-dimethoxyphenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid |
2680755-49-9 | 1g |
$541.0 | 2023-09-08 | ||
| Enamine | EN300-28294020-5g |
2-{N-[(3,5-dimethoxyphenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid |
2680755-49-9 | 5g |
$1572.0 | 2023-09-08 | ||
| Enamine | EN300-28294020-10g |
2-{N-[(3,5-dimethoxyphenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid |
2680755-49-9 | 10g |
$2331.0 | 2023-09-08 | ||
| Enamine | EN300-28294020-0.05g |
2-{N-[(3,5-dimethoxyphenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid |
2680755-49-9 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28294020-0.1g |
2-{N-[(3,5-dimethoxyphenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid |
2680755-49-9 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28294020-0.25g |
2-{N-[(3,5-dimethoxyphenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid |
2680755-49-9 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28294020-0.5g |
2-{N-[(3,5-dimethoxyphenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid |
2680755-49-9 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28294020-1.0g |
2-{N-[(3,5-dimethoxyphenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid |
2680755-49-9 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28294020-2.5g |
2-{N-[(3,5-dimethoxyphenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid |
2680755-49-9 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28294020-5.0g |
2-{N-[(3,5-dimethoxyphenyl)methyl]-2,2,2-trifluoroacetamido}acetic acid |
2680755-49-9 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 |
2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid
Introduction to 2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid (CAS No. 2680755-49-9)
2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680755-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a trifluoroacetamide functional group, which is known for its enhanced metabolic stability and bioavailability. The structural framework of this compound incorporates a 3,5-dimethoxyphenylmethyl moiety, contributing to its unique pharmacophoric properties and potential applications in drug development.
The trifluoroacetamide moiety in 2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid plays a crucial role in modulating the electronic and steric properties of the molecule. Fluorine atoms are highly electronegative and can significantly influence the reactivity and binding affinity of the compound towards biological targets. This feature makes it an attractive scaffold for designing novel therapeutic agents with improved pharmacokinetic profiles. The 3,5-dimethoxyphenylmethyl group further enhances the compound's lipophilicity and solubility characteristics, which are critical factors in determining its bioavailability and therapeutic efficacy.
In recent years, there has been a growing interest in the development of fluorinated compounds for their potential applications in medicine. The use of fluorine atoms in pharmaceuticals has been extensively studied due to their ability to enhance metabolic stability, improve binding interactions with biological targets, and modulate drug delivery systems. 2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid exemplifies these advancements by combining a trifluoroacetamide group with a dimethoxyphenyl moiety to create a multifunctional pharmacophore.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both an amide and an acetic acid functional group provides multiple points for chemical modification, allowing researchers to tailor its properties for specific therapeutic applications. For instance, the amide group can be used to link this compound to other pharmacophores via peptide coupling reactions, while the carboxylic acid group can be further functionalized to introduce additional biological activities.
Recent studies have highlighted the importance of fluorinated compounds in oncology research. The ability of fluorine atoms to influence molecular interactions has led to the development of highly effective anticancer agents. 2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid has been investigated as a potential precursor in the synthesis of fluorinated analogs of known chemotherapeutic drugs. These analogs often exhibit improved potency and reduced toxicity compared to their non-fluorinated counterparts.
The structural features of 2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid also make it a valuable tool in drug discovery and development. Its unique combination of lipophilicity and metabolic stability allows it to interact effectively with biological targets while maintaining prolonged circulation times in vivo. This property is particularly advantageous for designing drugs that require sustained therapeutic effects.
In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. The trifluoroacetamide group can be used to modify polymers and surfaces to enhance their functionality or biocompatibility. Furthermore, its ability to form stable complexes with other molecules makes it useful as a probe or scaffold in biochemical assays.
The synthesis of 2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate compounds and final product.
As research continues to evolve, new methodologies for synthesizing and modifying fluorinated compounds are being developed. These advancements will further expand the utility of 2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid and related derivatives in pharmaceutical applications. The integration of computational chemistry techniques into drug design processes will also play a significant role in predicting the biological activity and optimizing the structure-function relationships of these compounds.
The future prospects for CAS No. 2680755-49-9 are promising as it continues to be explored in various research domains. Its unique structural features offer a rich platform for innovation in medicinal chemistry and materials science. As scientists uncover new ways to leverage its properties, this compound is likely to play an increasingly important role in developing next-generation therapeutics and functional materials.
2680755-49-9 (2-{N-(3,5-dimethoxyphenyl)methyl-2,2,2-trifluoroacetamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)